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Compound of Interest

Compound Name: Disperse blue 366

Cat. No.: B12361970 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of C.I. Disperse Blue
366 (CAS No. 84870-65-5), a monoazo disperse dye, in textile engineering research. The

information is intended to guide researchers in developing and evaluating dyeing processes for

polyester and other synthetic fibers.

Introduction
Disperse Blue 366 is a synthetic organic dye utilized for coloring hydrophobic fibers, with its

primary application in the high-temperature exhaust dyeing of polyester. Its non-ionic nature

and low water solubility necessitate its application from an aqueous dispersion. The dye is

valued for its bright, reddish-blue hue and good overall fastness properties, making it a subject

of interest for research in textile coloration, process optimization, and the development of

functional textiles.
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Property Value Reference

C.I. Name Disperse Blue 366 Commercial Suppliers

CAS Number 84870-65-5 Commercial Suppliers

Molecular Formula C₁₉H₁₈N₆O₂ Commercial Suppliers

Molecular Weight 362.39 g/mol Commercial Suppliers

Chemical Class Monoazo Commercial Suppliers

Solubility
Low in water, soluble in some

organic solvents
Generic Disperse Dye Property

Physical Form Blue powder Commercial Suppliers

Applications in Textile Engineering Research
The primary application of Disperse Blue 366 is in the dyeing of polyester fibers and their

blends. Research applications include:

Process Optimization: Investigating the effects of dyeing parameters such as temperature,

time, pH, and liquor ratio on dye uptake, levelness, and fastness properties.

Kinetic and Thermodynamic Studies: Elucidating the mechanisms of dye diffusion and

adsorption onto the fiber.

Colorfastness Evaluation: Assessing the durability of the dyed textile to various external

factors like washing, light, rubbing, and perspiration.

Functional Textiles: Incorporating the dye into functional textiles and evaluating its

performance.

Ecological and Toxicological Studies: Assessing the environmental impact of the dyeing

process and the toxicological profile of the dye.

Quantitative Data Presentation
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The following tables summarize typical performance data for high-quality monoazo disperse

dyes on polyester, including reported values for Disperse Blue 366 from commercial sources.

Table 1: Typical Colorfastness Properties of Disperse Blue 366 on Polyester

Fastness Property ISO Test Method
Rating (1-5 Scale, 5 is
best)

Light Fastness ISO 105-B02 6

Washing Fastness (Color

Change)
ISO 105-C06 4-5

Washing Fastness (Staining on

PES)
ISO 105-C06 4-5

Washing Fastness (Staining on

CO)
ISO 105-C06 5

Perspiration Fastness (Acidic

& Alkaline)
ISO 105-E04 4-5

Water Fastness ISO 105-E01 4-5

Rubbing Fastness (Dry) ISO 105-X12 4-5

Rubbing Fastness (Wet) ISO 105-X12 4

Sublimation Fastness ISO 105-P01 3-4

Note: Ratings are based on commercial supplier data and may vary depending on the dyeing

process and substrate.

Table 2: Typical Parameters for High-Temperature Exhaust Dyeing of Polyester
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Parameter Typical Value/Range

Dye Concentration (% owf) 0.5 - 4.0

Liquor Ratio 1:5 - 1:20

pH 4.5 - 5.5

Dispersing Agent (g/L) 1.0 - 2.0

Leveling Agent (g/L) 0.5 - 1.0

Dyeing Temperature (°C) 120 - 135

Dyeing Time at Top Temperature (min) 30 - 60

Heating Rate (°C/min) 1 - 2

Cooling Rate (°C/min) 1 - 2

Experimental Protocols
High-Temperature Exhaust Dyeing of Polyester
This protocol describes a typical laboratory-scale high-temperature exhaust dyeing process for

a 100% polyester fabric.

Materials and Equipment:

Disperse Blue 366

100% Polyester fabric (scoured and bleached)

Dispersing agent (e.g., a lignosulphonate or naphthalene sulphonate condensate)

Levelling agent

Acetic acid (or a suitable buffer system)

Sodium hydrosulfite

Sodium hydroxide
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Laboratory-scale high-temperature dyeing machine (e.g., a glycerin bath beaker dyer or an

infrared dyeing machine)

Glass beakers, graduated cylinders, and pipettes

pH meter

Analytical balance

Procedure:

Fabric Preparation: Cut the polyester fabric into the desired sample size and weigh

accurately.

Dye Bath Preparation:

Calculate the required amounts of Disperse Blue 366, dispersing agent, and levelling

agent based on the weight of the fabric (% owf) and the liquor ratio.

Prepare a stock solution of the dye by pasting it with a small amount of dispersing agent

and then adding warm water (40-50°C) to make a fine dispersion.

In the dyeing vessel, add the required amount of water and then the dispersing and

levelling agents.

Add the dye dispersion to the bath and stir well.

Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.

Dyeing Cycle:

Introduce the polyester fabric into the dyebath at approximately 60°C.

Raise the temperature to 130°C at a rate of 1.5°C/min.

Hold the temperature at 130°C for 45 minutes to allow for dye diffusion and fixation.

Cool the dyebath down to 70°C at a rate of 2°C/min.
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Rinsing and Reduction Clearing:

Drain the dyebath and rinse the fabric thoroughly with hot water (70-80°C) and then cold

water.

Prepare a reduction clearing bath containing 2 g/L sodium hydrosulfite and 2 g/L sodium

hydroxide at a liquor ratio of 1:15.

Treat the dyed fabric in this bath at 70-80°C for 15-20 minutes to remove any unfixed

surface dye.

Rinse the fabric thoroughly with hot and then cold water.

Neutralization and Drying:

Neutralize the fabric in a bath containing 0.5-1.0 g/L acetic acid for 5 minutes.

Rinse with cold water and air dry.

Spectrophotometric Analysis of Dye Exhaustion
This protocol outlines the determination of dye exhaustion from the dyebath using UV-Visible

spectrophotometry.

Materials and Equipment:

UV-Visible Spectrophotometer

Quartz or glass cuvettes (1 cm path length)

Volumetric flasks and pipettes

Analytical balance

Solvent for dye (e.g., acetone or dimethylformamide)

Procedure:

Preparation of Calibration Curve:
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Prepare a stock solution of Disperse Blue 366 of a known concentration in a suitable

solvent.

From the stock solution, prepare a series of standard solutions of decreasing

concentrations.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) for Disperse Blue 366.

Plot a calibration curve of absorbance versus concentration.

Measurement of Dyebath Absorbance:

Before adding the fabric, take an initial sample of the dyebath.

After the dyeing cycle is complete, take a final sample of the exhausted dyebath.

Dilute the samples with the solvent to a concentration within the range of the calibration

curve.

Measure the absorbance of the diluted initial and final dyebath samples at λmax.

Calculation of Dye Exhaustion:

Using the calibration curve, determine the concentration of the dye in the initial (Ci) and

final (Cf) dyebath samples.

Calculate the percentage of dye exhaustion (%E) using the following formula: %E = [(Ci -

Cf) / Ci] x 100
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Caption: Experimental workflow for high-temperature exhaust dyeing of polyester with

Disperse Blue 366.
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Caption: Key factors influencing the dye uptake of Disperse Blue 366 on polyester.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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